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Compound Focus: Padnarsertib

CAS No.: 1643913-93-2

Cat. No.: S531886

Padnarsertib Profile and Known Mechanisms

The table below summarizes the core information available for Padnarsertib.

Attribute Description

Drug Name Padnarsertib (also known as KPT-9274, ATG-019) [1] [2]

Drug Type Orally bioavailable small molecule [2] [3]

Primary Mechanism Dual inhibitor of PAK4 (Serine/threonine-protein kinase) and NAMPT

(Nicotinamide phosphoribosyltransferase) [1] [2] [3]

Key IC50 Values PAK4: <100 nM; NAMPT: ~120 nM (in cell-free assays) [2] [3]
Relevant Development Phase 1 (as part of a basket trial for advanced solid malignancies and
Phase for NHL NHL) [1] [3]

The following diagram illustrates the proposed dual mechanism of action of Padnarsertib based on

preclinical research.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s531886?utm_src=pdf-body
https://www.smolecule.com/products/s531886?utm_src=pdf-interest
https://www.smolecule.com/products/s531886?utm_src=pdf-body
https://www.smolecule.com/products/s531886?utm_src=pdf-body
https://synapse.patsnap.com/drug/121b90f0fbd44007b847f95a04b9a99b
https://www.medchemexpress.com/PAK4-IN-1.html?srsltid=AfmBOorg2QLBpKOfqmMP7a89o--55e4HjB4JyzaELlPaRNf6YAYfgcaM
https://www.medchemexpress.com/PAK4-IN-1.html?srsltid=AfmBOorg2QLBpKOfqmMP7a89o--55e4HjB4JyzaELlPaRNf6YAYfgcaM
https://www.selleckchem.com/products/kpt-9274.html
https://synapse.patsnap.com/drug/121b90f0fbd44007b847f95a04b9a99b
https://www.medchemexpress.com/PAK4-IN-1.html?srsltid=AfmBOorg2QLBpKOfqmMP7a89o--55e4HjB4JyzaELlPaRNf6YAYfgcaM
https://www.selleckchem.com/products/kpt-9274.html
https://www.medchemexpress.com/PAK4-IN-1.html?srsltid=AfmBOorg2QLBpKOfqmMP7a89o--55e4HjB4JyzaELlPaRNf6YAYfgcaM
https://www.selleckchem.com/products/kpt-9274.html
https://synapse.patsnap.com/drug/121b90f0fbd44007b847f95a04b9a99b
https://www.selleckchem.com/products/kpt-9274.html
https://www.smolecule.com/products/s531886?utm_src=pdf-body
https://www.smolecule.com/products/s531886?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Inhibits \ Inhibits

PAK4 Inhibition Pathway NANIPT Inhibition Pathway

Leads to

(NAD+ depletiorD

Disrupts

Attenuate$

B-catenin

Reduces Reduces

Metabolism Induces

Decreases

Cyclin D1

Proliferation G2/M Arrest]

CellCycle

Click to download full resolution via product page

Research and Development Status

The development of Padnarsertib for NHL appears to be at an early stage, and recent updates suggest

challenges in its clinical progression.
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e Clinical Trial Status: An investigator-led Phase I trial (NCT02702492) evaluating Padnarsertib in
patients with relapsed or refractory acute myeloid leukemia (AML) was suspended in 2023 [4]. The
reason for suspension was not disclosed in the trial registry [4].

e Corporate Strategy: Karyopharm Therapeutics, the developer, has stated it is evaluating out-
licensing and/or partnership opportunities for further advancement of the Padnarsertib program
[5]. This indicates that internal development may have been deprioritized.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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